(5-(Trifluoromethyl)pyridin-3-yl)boronic acid
Cat. No. B1390239
M. Wt: 190.92 g/mol
InChI Key: SFBQNNGMEKUJAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09409893B2
Procedure details
To a solution of 3-bromo-5-(trifluoromethyl)pyridine (2.5 g, 11.06 mmol) and triisopropylborate (3.06 mL, 13.27 mmol) in anhydrous tetrahydrofuran (20 mL) at −78° C. under nitrogen was added dropwise a solution of n-butyl lithium in hexane (2.5 M, 4.9 mL, 12.17 mmol) The reaction was stirred at −78° C. for 3 hours then allowed to warm slowly to −10° C. The reaction mixture was then quenched by the addition of water (20 mL) and the tetrahydrofuran removed under reduced pressure. The resulting aqueous phase was diluted with water (40 mL) and washed with ether (2×40 mL). The aqueous phase was then acidified to pH 5 by the addition of acetic acid and the resulting suspension extracted with ethyl acetate (80 mL). The organic phase was separated, dried (MgSO4), filtered and concentrated under reduced pressure to give 3-(trifluoromethyl)pyridine-5-boronic acid (2.022 g, 96% yield) as a tan solid.
Yield
96%
Identifiers
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REACTION_CXSMILES
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Br[C:2]1[CH:3]=[N:4][CH:5]=[C:6]([C:8]([F:11])([F:10])[F:9])[CH:7]=1.C([O:15][B:16](OC(C)C)[O:17]C(C)C)(C)C.C([Li])CCC.CCCCCC>O1CCCC1>[F:9][C:8]([F:11])([F:10])[C:6]1[CH:5]=[N:4][CH:3]=[C:2]([B:16]([OH:17])[OH:15])[CH:7]=1
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Inputs
Step One
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Name
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|
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Quantity
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2.5 g
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Type
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reactant
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|
Smiles
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BrC=1C=NC=C(C1)C(F)(F)F
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Name
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|
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Quantity
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3.06 mL
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Type
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reactant
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Smiles
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C(C)(C)OB(OC(C)C)OC(C)C
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Name
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|
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Quantity
|
0 (± 1) mol
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Type
|
reactant
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Smiles
|
C(CCC)[Li]
|
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Name
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|
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Quantity
|
4.9 mL
|
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Type
|
reactant
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Smiles
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CCCCCC
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Name
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|
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Quantity
|
20 mL
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Type
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solvent
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Smiles
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O1CCCC1
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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-78 °C
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Stirring
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Type
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CUSTOM
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Details
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was stirred at −78° C. for 3 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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|
Details
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to warm slowly to −10° C
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CUSTOM
|
Type
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CUSTOM
|
|
Details
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The reaction mixture was then quenched by the addition of water (20 mL)
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CUSTOM
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Type
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CUSTOM
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|
Details
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the tetrahydrofuran removed under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
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The resulting aqueous phase was diluted with water (40 mL)
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WASH
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Type
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WASH
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Details
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washed with ether (2×40 mL)
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ADDITION
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Type
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ADDITION
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|
Details
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The aqueous phase was then acidified to pH 5 by the addition of acetic acid
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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the resulting suspension extracted with ethyl acetate (80 mL)
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CUSTOM
|
Type
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CUSTOM
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|
Details
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The organic phase was separated
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (MgSO4)
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated under reduced pressure
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Outcomes
Product
Details
Reaction Time |
3 h |
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Name
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|
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Type
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product
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Smiles
|
FC(C=1C=NC=C(C1)B(O)O)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.022 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
